Cas no 62071-03-8 (12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester)

• Product Name: 12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester
• CAS No: 62071-03-8
• MF: C₁₉H₃₆O₄
• MW: 328.486746788025
• CID: 459118
• PubChem ID: 71390254
• Update Time: 2025-04-19

12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester
• methyl 9,10-dihydroxyoctadec-12-enoate
• DTXSID50812175
• 62071-03-8

• Inchi： 1S/C19H36O4/c1-3-4-5-6-8-11-14-17(20)18(21)15-12-9-7-10-13-16-19(22)23-2/h8,11,17-18,20-21H,3-7,9-10,12-16H2,1-2H3
• InChI Key： DKSMCLRMTSUEHR-UHFFFAOYSA-N
• SMILES： OC(C(CC=CCCCCC)O)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 328.26148
• Monoisotopic Mass: 328.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76